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Compound of Interest

Compound Name: Eplerenone-d3

Cat. No.: B1151872

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability of
Eplerenone-d3, a critical reagent for bioanalytical studies. Furthermore, it details a
representative experimental protocol for the quantification of Eplerenone in biological matrices
using Eplerenone-d3 as an internal standard, a vital application in pharmacokinetic and clinical
research.

Commercial Availability of Eplerenone-d3

Eplerenone-d3 is accessible through various specialized chemical suppliers. The following
tables summarize the available quantitative data from a selection of vendors to facilitate
procurement for research and development purposes.

Table 1: Eplerenone-d3 Supplier Information
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Supplier

Website

Contact Information

Acanthus Research

acanthusresearch.com

--INVALID-LINK--; 1-647-478-
1021

Cayman Chemical

caymanchem.com

N/A

ESS Chem Co.

esschemco.com

--INVALID-LINK--; 647-407-
9078

Santa Cruz Biotechnology

scbt.com

N/A

Simson Pharma Limited

simsonpharma.com

--INVALID-LINK--; +91-
8767360663

Toronto Research Chemicals

trc-canada.com

(via Altium e-shop)

Veeprho Life Sciences

veeprho.com

--INVALID-LINK--

VIVAN Life Sciences

vivanlifesciences.com

N/A

Table 2: Eplerenone-d3 Product Specifications
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. Molecular Isotopic Available
Supplier/ Catalog Molecular . . . .
Weight ( Purity Enrichme Quantitie
Product Number Formula
g/mol) nt s
Acanthus EPL-16- C24H27D30
N/A N/A N/A 25 mg
Research 001-25mg 6
>99%
Cayman C24H27D30 deuterated
_ 31610 417.5 N/A 2.5 mg
Chemical 6 forms (da-
ds)
10 mg, 25
ESS Chem C24H27D30 99.5% by 99% atom
ESS0256 417.51 mg, 50 mg,
Co. 6 HPLC D
100 mg
Simson
Pharma N/A N/A N/A N/A N/A N/A
Limited
Toronto
Research E588777 N/A N/A N/A N/A 1mg
Chemicals
Veeprho
Life N/A N/A N/A N/A N/A N/A
Sciences
VIVAN Life  VLDL- C24H27D30
417.52 N/A N/A N/A
Sciences 01834 6

Note: "N/A" indicates that the information was not readily available from the supplier's public

documentation. It is recommended to contact the suppliers directly for the most current and

complete product specifications and pricing.

Experimental Protocol: Quantification of Eplerenone
in Human Plasma using LC-MS/MS
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The following is a representative, detailed methodology for the determination of Eplerenone in
human plasma utilizing Eplerenone-d3 as an internal standard (IS). This protocol is
synthesized from established bioanalytical methods.[1][2][3][4]

1. Materials and Reagents

e Eplerenone reference standard

o Eplerenone-d3 (internal standard)

e Human plasma (K2-EDTA as anticoagulant)
e HPLC-grade methanol

o HPLC-grade acetonitrile

e Ammonium acetate

o Methyl t-butyl ether

o Water, purified to 18.2 MQ-cm resistivity

2. Stock and Working Solutions Preparation

e Stock Solutions (1 mg/mL): Prepare stock solutions of Eplerenone and Eplerenone-d3 by
dissolving the accurately weighed compounds in methanol.

e Working Solutions: Prepare serial dilutions of the Eplerenone stock solution with a
methanol/water (1:1, v/v) mixture to create calibration standards. Prepare a working solution
of Eplerenone-d3 at an appropriate concentration in the same diluent.

3. Sample Preparation (Liquid-Liquid Extraction)
¢ Aliquot 250 pL of human plasma into a clean microcentrifuge tube.[2][3]
o Spike with the Eplerenone-d3 internal standard working solution.

o Add 1 mL of methyl t-butyl ether as the extraction solvent.[2][3]
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Vortex mix for 5 minutes.
Centrifuge at 10,000 rpm for 10 minutes to separate the organic and aqueous layers.
Transfer the upper organic layer to a new tube.
Evaporate the solvent to dryness under a gentle stream of nitrogen at 40°C.
Reconstitute the residue in 200 pL of the mobile phase.
. LC-MS/MS Instrumentation and Conditions
Liguid Chromatography System: An HPLC system capable of delivering a stable flow rate.

Mass Spectrometer: A triple quadrupole mass spectrometer equipped with an electrospray
ionization (ESI) source.

Chromatographic Column: A C18 reversed-phase column (e.g., Atlantis dC18, 150 x 3 mm,
3.0 um).[2][3]

Mobile Phase: An isocratic mobile phase consisting of methanol and 10 mM ammonium
acetate (e.g., 3:2, v/iv).[2][3]

Flow Rate: 0.5 mL/min.

Injection Volume: 10 pL.

lonization Mode: Positive Electrospray lonization (ESI+).[2][3]

Detection Mode: Multiple Reaction Monitoring (MRM).

o Eplerenone Transition: m/z 415 — 163[4]

o Eplerenone-d3 Transition: m/z 418 — 163 (or other appropriate product ion)
. Data Analysis

Construct a calibration curve by plotting the peak area ratio of Eplerenone to Eplerenone-d3
against the nominal concentration of the calibration standards.
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o Perform a linear regression analysis to determine the best fit for the calibration curve.

» Quantify the concentration of Eplerenone in the unknown plasma samples by interpolating
their peak area ratios from the calibration curve.

Visualizations

The following diagrams illustrate the logical workflow of the bioanalytical method described.
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Caption: Bioanalytical workflow for Eplerenone quantification.
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Caption: Core principle of internal standard quantification.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1151872#commercial-sources-and-availability-of-
eplerenone-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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